Cas no 1251695-59-6 (2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide)

• Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide
• CAS No: 1251695-59-6
• MF: C₁₉H₂₉N₃O₄S
• MW: 395.516263723373
• CID: 5840417
• PubChem ID: 49666462
• Update Time: 2025-07-17

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide
• F3406-8842
• AKOS021970593
• 1251695-59-6
• 2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-cyclohexylacetamide
• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-cyclohexylacetamide
• 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-cyclohexylacetamide
• VU0625219-1

• Inchi： 1S/C19H29N3O4S/c23-18(20-16-9-4-3-5-10-16)15-21-12-8-11-17(19(21)24)27(25,26)22-13-6-1-2-7-14-22/h8,11-12,16H,1-7,9-10,13-15H2,(H,20,23)
• InChI Key： YRTOXXORWMLZBU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(C1=O)CC(NC1CCCCC1)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 395.18787759g/mol
• Monoisotopic Mass: 395.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide

Introduction to 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide and Its Significance in Modern Chemical Biology

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide, identified by its CAS number 1251695-59-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric elements, including the azepane-1-sulfonyl moiety and the dihydropyridine scaffold, positions this compound as a promising candidate for further exploration in medicinal chemistry.

The azepane-1-sulfonyl group is a key structural feature that contributes to the compound's unique chemical properties. Azepane derivatives are known for their ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This is particularly relevant in the context of developing novel therapeutic agents, where precise targeting of biological pathways is essential. The dihydropyridine core, on the other hand, is well-documented for its role in calcium channel modulation, making it a valuable component in the design of cardiovascular drugs. The combination of these motifs in 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide suggests a multifaceted pharmacological profile that warrants further investigation.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes at the molecular level. The compound 1251695-59-6 fits into this broader context, as it possesses structural elements that are known to interact with various biological targets. For instance, the N-cyclohexylacetamide moiety can influence enzyme activity and receptor binding, providing a basis for designing molecules with specific therapeutic effects. This underscores the importance of understanding the structural determinants of drug-like properties, which is a cornerstone of modern medicinal chemistry.

One of the most compelling aspects of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit activity against a range of biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The ability to fine-tune its pharmacological properties through structural modifications offers a pathway to develop more effective and safer therapeutic agents. This aligns with the broader goals of precision medicine, where individual patient factors are taken into account to optimize treatment outcomes.

The synthesis and characterization of 1251695-59-6 have been subjects of considerable interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity standards. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic purification methods, have been instrumental in obtaining this compound in sufficient quantities for further study. These efforts underscore the commitment to advancing chemical biology through innovative synthetic approaches.

From a computational chemistry perspective, virtual screening and molecular docking studies have played a pivotal role in understanding the interactions between 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-cyclohexylacetamide and its potential biological targets. These computational tools allow researchers to predict binding affinities and identify key interaction sites with high accuracy. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development. The integration of computational methods with experimental validation has become a standard practice in modern drug discovery pipelines.

The pharmacokinetic properties of 1251695-59-6 are also critical considerations in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and toxicity profile must be carefully evaluated to ensure its clinical viability. Preclinical studies have begun to address these aspects, providing preliminary data on its pharmacokinetic behavior in animal models. These studies are essential for establishing dosing regimens and identifying potential side effects before human trials can commence.

In conclusion,2-3-(azepane-1-sulfonyl)-2-oxyo 1 , 2 - dihydropyridin - 1 - yl - N - cyclohexylacetamide ( CAS no . 1251695 - 59 - 6 ) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a compelling candidate for further exploration. As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in developing innovative therapies that address complex diseases . The ongoing research into this molecule highlights the dynamic interplay between synthetic chemistry , computational biology , and medicinal chemistry , paving the way for future breakthroughs.